Cas no 1250140-49-8 (6-chloro-N-(2,2-dimethylpropyl)pyridazine-3-carboxamide)

• Product Name: 6-chloro-N-(2,2-dimethylpropyl)pyridazine-3-carboxamide
• CAS No: 1250140-49-8
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 5462645
• Update Time: 2025-05-22

6-chloro-N-(2,2-dimethylpropyl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(2,2-dimethylpropyl)pyridazine-3-carboxamide
• Z763367076
• 3-Pyridazinecarboxamide, 6-chloro-N-(2,2-dimethylpropyl)-

• Inchi： 1S/C10H14ClN3O/c1-10(2,3)6-12-9(15)7-4-5-8(11)14-13-7/h4-5H,6H2,1-3H3,(H,12,15)
• InChI Key： BJRVYTVCVBUTRB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCC(C)(C)C)=O)N=N1

Computed Properties

• Exact Mass: 227.0825398 g/mol
• Monoisotopic Mass: 227.0825398 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 227.69
• XLogP3: 2.1
• Topological Polar Surface Area: 54.9

Additional information on 6-chloro-N-(2,2-dimethylpropyl)pyridazine-3-carboxamide

6-Chloro-N-(2,2-Dimethylpropyl)Pyridazine-3-Carboxamide: A Comprehensive Overview

6-Chloro-N-(2,2-Dimethylpropyl)Pyridazine-3-Carboxamide (CAS No. 1250140-49-8) is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of pyridazine derivatives, which have been extensively studied for their unique electronic properties and potential applications in various industries. The molecule features a pyridazine ring with a chlorine substituent at the 6-position and an N-(2,2-dimethylpropyl)carboxamide group at the 3-position, making it a highly functionalized compound with diverse chemical reactivity.

The synthesis of 6-chloro-N-(2,2-dimethylpropyl)pyridazine-3-carboxamide involves a multi-step process that typically begins with the preparation of pyridazine derivatives through cyclization reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures with high yields and purity. The introduction of the chlorine atom at the 6-position is achieved through electrophilic substitution reactions, while the N-(2,2-dimethylpropyl)carboxamide group is introduced via nucleophilic substitution or amide coupling reactions.

One of the most notable applications of 6-chloro-N-(2,2-dimethylpropyl)pyridazine-3-carboxamide lies in its use as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. The pyridazine ring system is known for its strong electron-withdrawing properties, which make it an ideal candidate for applications in light-emitting diodes (LEDs) and solar cells. Recent studies have demonstrated that this compound can be incorporated into thin-film transistor (TFT) devices, exhibiting excellent charge transport properties and stability under ambient conditions.

In addition to its electronic applications, 6-chloro-N-(2,2-dimethylpropyl)pyridazine-3-carboxamide has also been explored for its potential in pharmaceutical research. The compound's ability to modulate cellular signaling pathways has been investigated in preclinical models, showing promise as a lead compound for drug development. Researchers have reported that this compound exhibits selective inhibition against certain enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory therapies.

The environmental impact of 6-chloro-N-(2,2-dimethylpropyl)pyridazine-3-carboxamide has also been a topic of recent research interest. Studies have shown that this compound undergoes rapid degradation under UV light and in aqueous environments, reducing its persistence in natural ecosystems. However, further investigations are required to fully understand its long-term environmental fate and potential risks to aquatic organisms.

In conclusion, 6-chloro-N-(2,2-dimethylpropyl)pyridazine-3-carboxamide (CAS No. 1250140-49-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for researchers in materials science, pharmacology, and environmental chemistry. As new synthetic methods and characterization techniques continue to emerge, the full potential of this compound is expected to be further unlocked in the coming years.